Cas no 2680735-13-9 (benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate)

• Product Name: benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate
• CAS No: 2680735-13-9
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5623050
• PubChem ID: 165938280
• Update Time: 2025-10-29

benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680735-13-9
• EN300-28301425
• benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate

• Inchi： 1S/C18H18BrNO3/c1-13-9-15(19)7-8-17(13)20(16-11-22-12-16)18(21)23-10-14-5-3-2-4-6-14/h2-9,16H,10-12H2,1H3
• InChI Key： AWMPOVRACZDPSZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N(C(=O)OCC1C=CC=CC=1)C1COC1

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate

Introduction to Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate (CAS No. 2680735-13-9)

Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate, a compound with the chemical formula C₁₈H₁₉BrN₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and oxetan-3-yl substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a 4-bromo-2-methylphenyl group further enhances its molecular complexity and functionality, making it a valuable candidate for various research applications.

The CAS number 2680735-13-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. Its structural features position it as a promising intermediate in the synthesis of more complex pharmaceutical agents. The carbamate moiety is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to form stable amide bonds and its role in modulating biological pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, such as those containing oxetan-3-yl groups, due to their inherent stability and reactivity. Oxetanes are three-membered cyclic ethers that can undergo ring-opening reactions under specific conditions, allowing for the introduction of diverse functional groups. This property makes Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate a versatile building block for designing novel therapeutic agents.

In the context of modern pharmaceutical research, this compound has garnered attention for its potential applications in the development of small-molecule inhibitors. The 4-bromo-2-methylphenyl moiety, with its bromine atom, offers a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

The benzyl group in Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate serves multiple purposes. It can act as a protecting group for amino functions during synthetic protocols, ensuring selectivity in subsequent reactions. Additionally, the benzyl moiety can be readily removed under mild acidic conditions, allowing for the generation of free amine groups that can be incorporated into more elaborate molecular architectures.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The oxetan-3-yl group is known to interact favorably with biological targets due to its strained three-membered ring structure. This strain can be exploited to enhance binding affinity or to induce conformational changes in proteins, thereby influencing their function. Such interactions are particularly relevant in the design of enzyme inhibitors, which are critical in treating various diseases.

Current research trends indicate that compounds incorporating bromo atoms are of particular interest due to their reactivity and ease of functionalization. The bromine atom in the 4-bromo-2-methylphenyl group can be selectively modified through various chemical transformations, including halogen exchange reactions or metal-catalyzed coupling reactions. These modifications open up numerous possibilities for generating derivatives with tailored properties.

The carbamate functionality is another key feature that contributes to the versatility of Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate. Carbamates are known for their ability to form hydrogen bonds, which can enhance interactions with biological targets. Furthermore, they can undergo hydrolysis under physiological conditions, releasing carboxylic acid and amine groups that can participate in further biochemical processes.

In summary, Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising benzyl, oxetan-3-yl, and 4-bromo-2-methylphenyl substituents—make it a valuable tool for synthesizing novel therapeutic agents. The compound's versatility stems from its ability to undergo diverse chemical transformations and its potential to interact with biological targets in meaningful ways.

The ongoing exploration of this molecule underscores the importance of interdisciplinary approaches in drug discovery. By leveraging advances in synthetic chemistry and computational modeling, researchers can optimize the properties of compounds like Benzyl N-(4-bromo-2-methylphenyl)-N-(oxetan-3-yl)carbamate for therapeutic applications. As our understanding of biological systems continues to evolve, compounds such as this one will undoubtedly play a crucial role in shaping the future of medicine.